Cas no 67827-54-7 (Benzaldehyde,2,4,5-triethoxy-)

Benzaldehyde,2,4,5-triethoxy- structure
Benzaldehyde,2,4,5-triethoxy- structure
Product Name:Benzaldehyde,2,4,5-triethoxy-
CAS No:67827-54-7
MF:C13H18O4
MW:238.279624462128
CID:520503
PubChem ID:105686
Update Time:2025-04-19

Benzaldehyde,2,4,5-triethoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde,2,4,5-triethoxy-
    • 2,4,5-TRIETHOXY BENZALDEHYDE
    • 2,4,5-Triethoxybenzaldehyde
    • DTXSID6070643
    • DOXACURIUMCHLORIDE
    • 67827-54-7
    • AKOS024332827
    • SCHEMBL3431542
    • Benzaldehyde, 2,4,5-triethoxy-
    • Inchi: 1S/C13H18O4/c1-4-15-11-8-13(17-6-3)12(16-5-2)7-10(11)9-14/h7-9H,4-6H2,1-3H3
    • InChI Key: OQEPUQXAJPNVFJ-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=C(C(C=O)=CC=1OCC)OCC

Computed Properties

  • Exact Mass: 238.12054
  • Monoisotopic Mass: 238.12050905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • PSA: 44.76
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